Cas no 100385-01-1 (2-nonylpropanediamide)

• Product name: 2-nonylpropanediamide
• CAS No: 100385-01-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.33116
• CID: 1127877
• PubChem ID: 20284594

2-nonylpropanediamide Chemical and Physical Properties

Names and Identifiers

• 2-nonylpropanediamide
• SCHEMBL5983401
• 100385-01-1
• DTXSID90604637
• Propanediamide, 2-nonyl-
• 2-Nonylmalonamide
• SCHEMBL8629555

• Inchi： InChI=1S/C12H24N2O2/c1-2-3-4-5-6-7-8-9-10(11(13)15)12(14)16/h10H,2-9H2,1H3,(H2,13,15)(H2,14,16)
• InChI Key： SWEYACLRZLISHJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(C(=O)N)C(=O)N

Computed Properties

• Exact Mass: 228.18392
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18